Cas no 79494-37-4 (1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1))
79494-37-4 structure
Product Name:1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1)
CAS No:79494-37-4
MF:C13H31NO4S
MW:297.454543352127
CID:532751
PubChem ID:71402841
Update Time:2025-04-19
1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1)
- hydrogen sulfate,tributyl(methyl)azanium
- N,N-Dibutyl-N-methylbutan-1-aminium hydrogen sulfate
- SCHEMBL268725
- DTXSID10823787
- 79494-37-4
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- Inchi: 1S/C13H30N.H2O4S/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;1-5(2,3)4/h5-13H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
- InChI Key: RGMABBBBPOTQIQ-UHFFFAOYSA-M
- SMILES: S(=O)(=O)([O-])O.[N+](C)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 297.19737964g/mol
- Monoisotopic Mass: 297.19737964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 175
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8Ų
1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1) Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
79494-37-4 (1-Butanaminium, N,N-dibutyl-N-methyl-, sulfate (1:1)) Related Products
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- 32503-27-8(Tetrabutylammonium hydrogensulfate)
- 32503-34-7(Tetrahexylammonium Hydrogensulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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